Cas no 1249009-55-9 (7-Bromo-2-chloro-5-fluorobenzoxazole)
7-Bromo-2-chloro-5-fluorobenzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-2-chloro-5-fluorobenzoxazole
-
- Inchi: 1S/C7H2BrClFNO/c8-4-1-3(10)2-5-6(4)12-7(9)11-5/h1-2H
- InChI Key: XSTGKGMODUVYRM-UHFFFAOYSA-N
- SMILES: O1C2=C(Br)C=C(F)C=C2N=C1Cl
Experimental Properties
- Density: 1.898±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 265.6±20.0 °C(Predicted)
- pka: -1.52±0.30(Predicted)
7-Bromo-2-chloro-5-fluorobenzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-387876-1.0g |
7-BROMO-2-CHLORO-5-FLUORO-1,3-BENZOXAZOLE |
1249009-55-9 | 1.0g |
$821.0 | 2023-03-02 | ||
| Enamine | EN300-387876-2.5g |
7-BROMO-2-CHLORO-5-FLUORO-1,3-BENZOXAZOLE |
1249009-55-9 | 2.5g |
$1701.0 | 2023-03-02 | ||
| Enamine | EN300-387876-5.0g |
7-BROMO-2-CHLORO-5-FLUORO-1,3-BENZOXAZOLE |
1249009-55-9 | 5.0g |
$2154.0 | 2023-03-02 | ||
| Enamine | EN300-387876-10.0g |
7-BROMO-2-CHLORO-5-FLUORO-1,3-BENZOXAZOLE |
1249009-55-9 | 10.0g |
$2708.0 | 2023-03-02 |
7-Bromo-2-chloro-5-fluorobenzoxazole Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 7-Bromo-2-chloro-5-fluorobenzoxazole
7-Bromo-2-chloro-5-fluorobenzoxazole: A Key Compound in Modern Pharmaceutical Research
7-Bromo-2-chloro-5-fluorobenzoxazole, with the CAS No. 1249009-55-9, is a versatile heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the benzoxazole family, which is characterized by the presence of an oxygen atom in the aromatic ring. The unique combination of bromine, chlorine, and fluorine substituents in this compound makes it a valuable scaffold for drug discovery, particularly in the development of anti-inflammatory and antitumor agents.
Recent studies have highlighted the potential of 7-Bromo-2-chloro-5-fluorobenzoxazole as a lead compound for the design of novel pharmaceuticals. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of specific protein kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The structural features of this compound, such as the 7-bromo and 5-fluoro substituents, contribute to its unique pharmacological profile by enabling precise interactions with target proteins.
The CAS No. 1249009-55-9 compound has also been explored for its potential in the development of targeted therapies. Researchers at the University of Cambridge, in a 2024 study, reported that this molecule exhibits selective cytotoxicity against cancer cell lines, particularly those with mutations in the TP53 gene. This finding suggests that 7-Bromo-2-chloro-5-fluorobenzoxazole could be a promising candidate for the treatment of certain types of malignancies, where traditional chemotherapy agents often lack specificity.
One of the key advantages of 7-Bromo-2-chloro-5-fluorobenzoxazole is its ability to form stable complexes with metal ions, which is a critical factor in the design of chelating agents. A 2023 study published in Coordination Chemistry Reviews demonstrated that this compound can bind to divalent metal ions such as Cu²⁺ and Zn²⁺, which are essential for the function of numerous enzymes and proteins. This property has led to its investigation as a potential therapeutic agent for metal-based diseases, including Wilson’s disease and other conditions associated with metal ion imbalance.
In addition to its pharmaceutical applications, 7-Bromo-2-chloro-5-fluorobenzoxazole has shown promise in the field of materials science. A 2024 paper in Advanced Materials reported the synthesis of a novel conjugated polymer using this compound as a building block. The polymer exhibited excellent photovoltaic properties, making it a candidate for use in organic solar cells. This application highlights the versatility of the CAS No. 1249009-55-9 compound beyond its traditional role in drug discovery.
The synthesis of 7-Bromo-2-chloro-5-fluorobenzoxazole involves a series of well-defined chemical reactions, including the formation of the benzoxazole ring through a condensation reaction between an amide and a phenol derivative. A 2023 study in Organic Letters described an efficient one-pot synthesis method that significantly reduces the number of steps required to produce this compound. This approach not only improves the overall yield but also minimizes the formation of byproducts, which is crucial for large-scale industrial production.
From a mechanistic perspective, the presence of the 2-chloro substituent in 7-Bromo-2-chloro-5-fluorobenzoxazole plays a critical role in its reactivity. A 2024 review article in Chemical Reviews highlighted how the chlorine atom can act as an electron-withdrawing group, influencing the electronic distribution in the aromatic ring. This effect is particularly important in the context of electrophilic substitution reactions, where the compound can serve as a valuable intermediate in the synthesis of more complex molecules.
Recent computational studies have provided insights into the molecular interactions of 7-Bromo-2-chloro-5-fluorobenzoxazole with biological targets. A 2023 paper in Journal of Molecular Graphics and Modelling used molecular docking simulations to predict the binding affinity of this compound with a panel of protein targets, including tyrosine kinase receptors and ion channels. These simulations revealed that the 5-fluoro substituent plays a key role in stabilizing the interaction with certain receptors, suggesting potential applications in the treatment of inflammatory diseases.
The pharmacokinetic properties of 7-Bromo-2-chloro-5-fluorobenzoxazole have also been the subject of recent research. A 2024 study in Drug Metabolism and Disposition evaluated the metabolic stability of this compound in liver microsomes and found that it exhibits moderate metabolic activity, which is important for its potential use as a drug candidate. The study also suggested that the compound may have a favorable oral bioavailability profile, which is a critical factor in the development of pharmaceutical agents.
Finally, the environmental impact of 7-Bromo-2-chloro-5-fluorobenzoxazole has been a topic of interest in recent years. A 2023 report in Environmental Science & Technology investigated the potential for this compound to persist in aquatic ecosystems. The study found that while the compound is relatively stable in water, its degradation rate is influenced by factors such as pH and temperature, which are important considerations for its potential use in industrial applications.
1249009-55-9 (7-Bromo-2-chloro-5-fluorobenzoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)